Cas no 61903-22-8 (1H-1,4-Diazepine, hexahydro-1-(1-oxo-3-phenyl-2-propenyl)-)

1H-1,4-Diazepine, hexahydro-1-(1-oxo-3-phenyl-2-propenyl)-, is a heterocyclic compound featuring a diazepine core with a hexahydro backbone and a 1-oxo-3-phenyl-2-propenyl substituent. This structure imparts unique reactivity and potential utility in pharmaceutical and synthetic chemistry applications. The saturated diazepine ring enhances stability, while the α,β-unsaturated ketone moiety offers versatility for further functionalization, such as Michael additions or nucleophilic substitutions. The phenyl group contributes to lipophilicity, which may influence binding affinity in biologically active compounds. This compound serves as a valuable intermediate in the synthesis of more complex molecules, particularly those targeting central nervous system (CNS) pathways or serving as scaffolds for medicinal chemistry exploration.

1H-1,4-Diazepine, hexahydro-1-(1-oxo-3-phenyl-2-propenyl)- structure

61903-22-8 structure

Product Name:1H-1,4-Diazepine, hexahydro-1-(1-oxo-3-phenyl-2-propenyl)-

CAS No:61903-22-8

MF:C₁₄H₁₈N₂O

MW:230.305523395538

MDL:MFCD05879197

CID:463471

PubChem ID:24707496

Update Time:2025-06-13

1H-1,4-Diazepine, hexahydro-1-(1-oxo-3-phenyl-2-propenyl)- Chemical and Physical Properties

Names and Identifiers

- 1H-1,4-Diazepine, hexahydro-1-(1-oxo-3-phenyl-2-propenyl)-
- 1-(1,4-diazepan-1-yl)-3-phenylprop-2-en-1-one
- MFCD05879197
- 61903-22-8
- SCHEMBL10282873
- (E)-1-(1,4-Diazepan-1-yl)-3-phenylprop-2-en-1-one
- AKOS000194657
- (2E)-1-(1,4-Diazepan-1-yl)-3-phenylprop-2-en-1-one
- MDL： MFCD05879197
- Inchi： 1S/C14H18N2O/c17-14(16-11-4-9-15-10-12-16)8-7-13-5-2-1-3-6-13/h1-3,5-8,15H,4,9-12H2/b8-7+
- InChI Key： VUGSYNRZGNEQFS-BQYQJAHWSA-N
- SMILES： O=C(/C=C/C1C=CC=CC=1)N1CCNCCC1

Computed Properties

Exact Mass: 230.14204
Monoisotopic Mass: 230.141913202g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 269
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 32.3Å²

Experimental Properties

PSA: 32.34

1H-1,4-Diazepine, hexahydro-1-(1-oxo-3-phenyl-2-propenyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB423469-1 g	(2E)-1-(1,4-Diazepan-1-yl)-3-phenylprop-2-en-1-one	61903-22-8		1g	€616.10	2023-06-16
abcr	AB423469-5 g	(2E)-1-(1,4-Diazepan-1-yl)-3-phenylprop-2-en-1-one	61903-22-8		5g	€1106.00	2023-06-16
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1196375-1g	(2E)-1-(1,4-Diazepan-1-yl)-3-phenylprop-2-en-1-one	61903-22-8	98%	1g	￥6556.00	2024-05-06
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1196375-5g	(2E)-1-(1,4-Diazepan-1-yl)-3-phenylprop-2-en-1-one	61903-22-8	98%	5g	￥15906.00	2024-05-06
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1196375-10g	(2E)-1-(1,4-Diazepan-1-yl)-3-phenylprop-2-en-1-one	61903-22-8	98%	10g	￥24002.00	2024-05-06
abcr	AB423469-1g	(2E)-1-(1,4-Diazepan-1-yl)-3-phenylprop-2-en-1-one; .	61903-22-8		1g	€616.10	2025-04-17
abcr	AB423469-5g	(2E)-1-(1,4-Diazepan-1-yl)-3-phenylprop-2-en-1-one; .	61903-22-8		5g	€1106.00	2025-04-17
A2B Chem LLC	AJ27020-1g	(2E)-1-(1,4-diazepan-1-yl)-3-phenylprop-2-en-1-one	61903-22-8	95+%	1g	$1067.00	2024-04-19
A2B Chem LLC	AJ27020-2g	(2E)-1-(1,4-diazepan-1-yl)-3-phenylprop-2-en-1-one	61903-22-8	95+%	2g	$1370.00	2024-04-19
A2B Chem LLC	AJ27020-5g	(2E)-1-(1,4-diazepan-1-yl)-3-phenylprop-2-en-1-one	61903-22-8	95+%	5g	$1843.00	2024-04-19

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Additional information on 1H-1,4-Diazepine, hexahydro-1-(1-oxo-3-phenyl-2-propenyl)-

Research Briefing on 1H-1,4-Diazepine, hexahydro-1-(1-oxo-3-phenyl-2-propenyl)- (CAS: 61903-22-8)

This research briefing provides an in-depth analysis of the latest advancements and studies related to the compound 1H-1,4-Diazepine, hexahydro-1-(1-oxo-3-phenyl-2-propenyl)-, identified by the CAS number 61903-22-8. This compound, a derivative of diazepine, has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential pharmacological properties and applications in drug development.

Recent studies have focused on the synthesis and structural characterization of 1H-1,4-Diazepine, hexahydro-1-(1-oxo-3-phenyl-2-propenyl)-, highlighting its unique chemical properties. The compound's structure, featuring a diazepine core with a phenylpropenyl substituent, suggests potential interactions with biological targets, particularly in the central nervous system. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm its molecular configuration and purity.

In pharmacological research, preliminary in vitro and in vivo studies have explored the compound's bioactivity. Findings indicate that 1H-1,4-Diazepine, hexahydro-1-(1-oxo-3-phenyl-2-propenyl)- exhibits moderate affinity for GABA receptors, which are critical in modulating neuronal excitability. This suggests potential applications in the development of anxiolytic or sedative agents. However, further studies are required to elucidate its exact mechanism of action and therapeutic potential.

Another area of interest is the compound's role in synthetic chemistry. Recent publications have described novel synthetic pathways to produce 1H-1,4-Diazepine, hexahydro-1-(1-oxo-3-phenyl-2-propenyl)- with higher yields and fewer byproducts. These advancements are crucial for scaling up production and facilitating further pharmacological testing. Additionally, computational modeling studies have provided insights into the compound's stability and reactivity, aiding in the design of derivatives with enhanced properties.

Despite these promising developments, challenges remain. The compound's pharmacokinetic profile, including absorption, distribution, metabolism, and excretion (ADME), is not yet fully understood. Ongoing research aims to address these gaps, with particular focus on optimizing its bioavailability and minimizing potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, 1H-1,4-Diazepine, hexahydro-1-(1-oxo-3-phenyl-2-propenyl)- (CAS: 61903-22-8) represents a promising candidate for further investigation in medicinal chemistry. Its unique structural features and preliminary bioactivity profiles warrant additional studies to fully explore its therapeutic potential. This briefing underscores the importance of continued research and collaboration to unlock the compound's full potential in drug development and other applications.